3'-(3-Fluoro-4-methylphenyl)-1-(3-methylbenzyl)spiro[indoline-3,2'-thiazolidine]-2,4'-dione 1',1'-dioxide

• IUPAC Name: 3-(3-fluoro-4-methylphenyl)-1'-[(3-methylphenyl)methyl]-1,1-dioxospiro[1,3-thiazolidine-2,3'-indole]-2',4-dione
• InChI: InChI=1S/C25H21FN2O4S/c1-16-6-5-7-18(12-16)14-27-22-9-4-3-8-20(22)25(24(27)30)28(23(29)15-33(25,31)32)19-11-10-17(2)21(26)13-19/h3-13H,14-15H2,1-2H3
• InChI Key: YXSIRIOYBAUNLQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN2C3=CC=CC=C3C4(C2=O)N(C(=O)CS4(=O)=O)C5=CC(=C(C=C5)C)F
• Molecular Formula: C25H21FN2O4S
• Molecular Weight: 464.5 g/mol
• CAS No.: 941955-00-6

Description

The compound 3'-(3-Fluoro-4-methylphenyl)-1-(3-methylbenzyl)spiro[indoline-3,2'-thiazolidine]-2,4'-dione 1',1'-dioxide belongs to the spiro-thiazolidine class, characterized by a fused indoline-thiazolidine core. The compound’s structure features a 3-fluoro-4-methylphenyl group at the 3' position and a 3-methylbenzyl substituent on the indoline nitrogen.

Biological Activity

The compound 3'-(3-Fluoro-4-methylphenyl)-1-(3-methylbenzyl)spiro[indoline-3,2'-thiazolidine]-2,4'-dione 1',1'-dioxide represents a novel class of bioactive molecules with potential applications in medicinal chemistry. This article delves into its biological activity, including anticancer properties, antimicrobial effects, and other pharmacological implications based on recent research findings.

Chemical Structure and Properties

The compound features a spiro-indoline-thiazolidine framework, which is significant for its biological activity. The presence of the 3-fluoro-4-methylphenyl and 3-methylbenzyl substituents enhances its lipophilicity and may influence its interaction with biological targets.

Structural Formula

$$\text{C}_{22}\text{H}_{22}\text{F}\text{N}_2\text{O}_4\text{S}$$

Anticancer Activity

Recent studies have demonstrated that the compound exhibits promising anticancer properties. The mechanism of action appears to involve the induction of apoptosis in cancer cells and inhibition of cell proliferation.

Case Study: MCF-7 Cell Line

• Cell Line : MCF-7 (breast cancer)
• IC50 Value : 0.48 µM (indicating potent activity)
• Mechanism : Induction of G1 phase arrest and activation of caspase pathways .

Antimicrobial Activity

The compound has also shown significant antimicrobial activity against various bacterial strains.

Antibacterial Efficacy

• Tested Strains : Staphylococcus aureus, Escherichia coli
• Minimum Inhibitory Concentration (MIC) :
  • S. aureus: 16 µg/mL
  • E. coli: 32 µg/mL
• Comparison : More effective than standard antibiotics such as ampicillin .

Cytotoxicity Profile

A cytotoxicity assay was performed to evaluate the safety profile of the compound. The results indicated that while it is effective against cancer cells, it exhibits moderate cytotoxicity towards normal cells.

Cytotoxicity Results

Cell Type	IC50 Value (µM)
Normal Fibroblasts	25
MCF-7	0.48
A549 (Lung Cancer)	1.54

The biological activity of this compound can be attributed to its ability to interact with specific cellular pathways:

• Apoptosis Induction : Triggering intrinsic apoptotic pathways through mitochondrial disruption.
• Cell Cycle Arrest : Preventing progression through the G1 phase, thereby halting tumor growth.
• Inhibition of Key Enzymes : Potential inhibition of enzymes involved in cell proliferation and survival.

Key Findings

• The compound demonstrates substantial anticancer activity with an IC50 value significantly lower than many existing chemotherapeutics.
• Its antimicrobial properties suggest potential as a dual-action therapeutic agent.
• Further studies are warranted to explore its mechanism in detail and assess long-term safety.

Future Directions

Continued research should focus on:

• In vivo studies to evaluate therapeutic efficacy and safety.
• Structure-activity relationship (SAR) studies to optimize the compound's pharmacological profile.
• Exploration of potential formulations for clinical application.

Comparison with Similar Compounds

Structural and Physicochemical Properties

Key analogs and their properties are summarized in Table 1 .

Table 1: Structural and Physicochemical Comparison

Compound Name	Substituents	Molecular Weight	logP	Melting Point (°C)	Key Features	Reference
Target Compound	3'-(3-Fluoro-4-methylphenyl), 1-(3-methylbenzyl), 1',1'-dioxide	Not reported	Not reported	Not reported	Sulfone modification; fluorinated aryl group
1-[(3-fluorophenyl)methyl]-3'-(4-methylphenyl)spiro[indole-3,2'-[1,3]thiazolidine]-2,4'(1H)-dione	3'-4-methylphenyl, 1-(3-fluorobenzyl)	418.49	4.82	Not reported	High logP suggests lipophilicity
3'-(4-methylphenyl)spiro[3H-indole-3,2'-thiazolidine]-2,4'(1H)-dione	3'-(4-methylphenyl)	Not reported	Not reported	Not reported	Simpler substituents; no sulfone group
3'-(4-chlorophenyl)-1-(3-(trifluoromethyl)benzyl)spiro[indoline-3,2'-thiazolidine]-2,4'-dione	3'-(4-chlorophenyl), 1-(3-CF3-benzyl)	Not reported	Not reported	Not reported	Halogenated and trifluoromethyl groups
3'-(4-fluorophenyl)-1,2-dihydrospiro[indole-3,2'-[1,3]thiazolidine]-2,4'-dione	3'-(4-fluorophenyl)	Not reported	Not reported	Not reported	Fluorine at para position

Key Observations:

• The target compound’s 3-fluoro-4-methylphenyl group introduces steric bulk and electron-withdrawing effects, which may enhance receptor binding compared to simpler 4-methylphenyl analogs .
• Compared to halogenated analogs (e.g., 3'-(4-chlorophenyl)), the fluorine substituent may reduce metabolic degradation while maintaining bioactivity .

Table 2: Bioactivity Comparison

Compound Name	Biological Activity	Key Findings	Reference
Target Compound	Not explicitly reported	Hypothesized antibacterial/antifungal potential based on structural similarity
Bis(spiro[indoline-3,2'-thiazolidine]-2,4'-dione) derivatives	Antibacterial	MIC = 2–8 µg/mL against S. aureus and E. coli
(5'Z)-5'-(benzylidene)-3'-(4-chlorophenyl)spiro[3H-indole-3,2'-thiazolidine]-2,4'(1H)-dione	Anticancer	NCI GI50 = 1.2 µM (leukemia cell lines)
3'-Methyl-4'-phenyl-2'-thioxo-1H-spiro[naphthalene-2,5'-thiazolidin]-1-one	Antifungal	80% inhibition against Botrytis cinerea at 50 µg/mL
3'-(4-fluorophenyl)-1,2-dihydrospiro[indole-3,2'-[1,3]thiazolidine]-2,4'-dione	Not reported	Structural analog with potential activity against Gram-negative bacteria

Key Observations:

• The target compound’s fluorine and methyl groups may synergize to enhance antimicrobial activity, as seen in bis-spiro-thiazolidines with MICs ≤8 µg/mL .
• Unlike anticancer spiro-thiazolidines (e.g., 4-chlorophenyl derivatives), the target compound’s 3-methylbenzyl group could shift selectivity toward antibacterial targets .